3-(1-ethyl-1H-imidazol-2-yl)-1-[(4-methoxy-1-piperidinyl)sulfonyl]piperidine

• IUPAC Name: 3-(1-ethylimidazol-2-yl)-1-(4-methoxypiperidin-1-yl)sulfonylpiperidine
• InChI: InChI=1S/C16H28N4O3S/c1-3-18-12-8-17-16(18)14-5-4-9-20(13-14)24(21,22)19-10-6-15(23-2)7-11-19/h8,12,14-15H,3-7,9-11,13H2,1-2H3
• InChI Key: GZVDEAFNUUCENT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C1C2CCCN(C2)S(=O)(=O)N3CCC(CC3)OC
• Molecular Formula: C16H28N4O3S
• Molecular Weight: 356.5 g/mol

Description

This compound is a multifaceted molecule that potentially integrates features of imidazole and piperidine rings, both of which are prominent in medicinal chemistry for their diverse biological activities. The synthesis and study of such compounds are pivotal for exploring new therapeutic agents and understanding their interaction mechanisms at the molecular level.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step reactions, starting with the functionalization of piperidine or imidazol rings, followed by coupling reactions to integrate the sulfonyl and ether groups. Techniques such as nucleophilic substitution, condensation, and protection/deprotection strategies are commonly employed (Oishi et al., 1989).

Molecular Structure Analysis

X-ray crystallography and spectroscopic techniques like NMR and IR spectroscopy are fundamental in determining the molecular structure of such compounds. They provide detailed insights into the arrangement of atoms, the conformation of the piperidine and imidazole rings, and the geometry around sulfonyl groups, revealing intramolecular interactions that may influence biological activity (Naveen et al., 2015).

Chemical Reactions and Properties

The reactivity of this compound can be anticipated to involve the functional groups attached to the piperidine and imidazole rings. For instance, the methoxy and sulfonyl groups could undergo various substitution reactions, influencing the molecule's chemical behavior and biological activity. Studies on similar structures have highlighted the importance of N-acyl and N-sulfonyl groups in modifying the chemical reactivity of piperidine derivatives (Golub & Becker, 2015).